Cas no 1936662-33-7 (3-amino(4-fluorophenyl)methyloxetan-3-ol)

• Product Name: 3-amino(4-fluorophenyl)methyloxetan-3-ol
• CAS No: 1936662-33-7
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• CID: 5995384
• PubChem ID: 130630473
• Update Time: 2025-05-21

3-amino(4-fluorophenyl)methyloxetan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino(4-fluorophenyl)methyloxetan-3-ol
• EN300-1640158
• 1936662-33-7
• 3-[amino(4-fluorophenyl)methyl]oxetan-3-ol

• Inchi： 1S/C10H12FNO2/c11-8-3-1-7(2-4-8)9(12)10(13)5-14-6-10/h1-4,9,13H,5-6,12H2
• InChI Key： MKKOCEDNJVAEJF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C1(COC1)O)N

Computed Properties

• Exact Mass: 197.08520679g/mol
• Monoisotopic Mass: 197.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-amino(4-fluorophenyl)methyloxetan-3-ol

Recent Advances in the Study of 3-amino(4-fluorophenyl)methyloxetan-3-ol (CAS: 1936662-33-7)

3-amino(4-fluorophenyl)methyloxetan-3-ol (CAS: 1936662-33-7) is a chemically synthesized compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This oxetane derivative, characterized by its unique structural features, has been explored as a key intermediate in the synthesis of various bioactive molecules. The presence of both the amino and fluorophenyl groups in its structure makes it a versatile building block for the development of novel pharmaceuticals, particularly in the areas of central nervous system (CNS) disorders and oncology.

Recent studies have focused on the synthetic pathways and optimization of 3-amino(4-fluorophenyl)methyloxetan-3-ol to enhance its yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method for its synthesis, which significantly reduces the formation of by-products and improves overall efficiency. The study highlighted the compound's stability under various conditions, making it suitable for further derivatization. Additionally, the fluorophenyl moiety has been identified as a critical pharmacophore, contributing to enhanced binding affinity in target proteins.

In the context of drug development, 3-amino(4-fluorophenyl)methyloxetan-3-ol has been investigated as a precursor for kinase inhibitors. A recent preclinical study demonstrated its utility in the synthesis of compounds targeting tyrosine kinases, which are implicated in several cancers. The study reported promising in vitro activity against cancer cell lines, with IC50 values in the low micromolar range. These findings suggest that derivatives of this compound could serve as potential candidates for further optimization and clinical evaluation.

Another area of interest is the compound's potential role in addressing neurodegenerative diseases. Research published in ACS Chemical Neuroscience in early 2024 explored its incorporation into small molecules designed to modulate glutamate receptors. The study found that certain derivatives exhibited neuroprotective effects in cellular models of Alzheimer's disease, attributed to their ability to reduce oxidative stress and inhibit amyloid-beta aggregation. These results underscore the versatility of 3-amino(4-fluorophenyl)methyloxetan-3-ol as a scaffold for CNS-targeted therapeutics.

Despite these advancements, challenges remain in the large-scale production and formulation of derivatives based on this compound. Issues such as solubility and bioavailability need to be addressed to facilitate its transition from bench to bedside. Ongoing research is focused on structural modifications to improve these properties while retaining the desired pharmacological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of clinically viable candidates derived from this promising scaffold.

In conclusion, 3-amino(4-fluorophenyl)methyloxetan-3-ol (CAS: 1936662-33-7) represents a valuable tool in medicinal chemistry, with applications spanning oncology, neuroscience, and beyond. Its unique structural attributes and demonstrated bioactivity make it a compound of significant interest for future research. As synthetic methodologies continue to evolve and our understanding of its pharmacological potential deepens, this molecule is poised to play a pivotal role in the discovery of next-generation therapeutics.